Cas no 184021-60-1 (Benzo[c]cinnolin-1(2H)-one,3,4,7,8,9,10-hexahydro-, oxime)

• Product Name: Benzo[c]cinnolin-1(2H)-one,3,4,7,8,9,10-hexahydro-, oxime
• CAS No: 184021-60-1
• MF: C₁₂H₁₅N₃O
• MW: 217.267002344131
• CID: 114226
• PubChem ID: 135449189
• Update Time: 2025-04-18

Benzo[c]cinnolin-1(2H)-one,3,4,7,8,9,10-hexahydro-, oxime Chemical and Physical Properties

Names and Identifiers

• Benzo[c]cinnolin-1(2H)-one,3,4,7,8,9,10-hexahydro-, oxime
• 1-nitroso-2,3,4,6,7,8,9,10-octahydrobenzo[c]cinnoline
• 1-(hydroxyimino)-2,3,4,7,8,9,10-heptahydrobenzo[1,2-c]cinnoline
• 1,2,3,4,7,8,9,10-Octahydrobenzo[c]cinnolin-1-one oxime
• (E)-3,4,7,8,9,10-hexahydrobenzo[c]cinnolin-1(2H)-one oxime
• 10-HYDROXYIMINO-1,2,3,4,7,8,9,10-OCTAHYDROBENZO[C]CINNOLINE
• MLS000105194
• AKOS000678700
• HMS1678O08
• 10-Nitroso-1,2,3,4,5,7,8,9-octahydrobenzo[c]cinnoline
• CHEMBL3210399
• DTXSID40418761
• 184021-60-1
• AB00076897-01
• SMR000055123
• AG-690/11351348
• (1E)-N-hydroxy-3,4,7,8,9,10-hexahydrobenzo[c]cinnolin-1(2H)-imine
• STL321692

• Inchi： 1S/C12H15N3O/c16-15-11-7-3-6-10-12(11)8-4-1-2-5-9(8)13-14-10/h16H,1-7H2/b15-11+
• InChI Key： TVZHVEVFGFUYLP-RVDMUPIBSA-N
• SMILES： O/N=C1\CCCC2=C\1C1=C(CCCC1)N=N2

Computed Properties

• Exact Mass: 217.12200
• Monoisotopic Mass: 217.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 0
• Complexity: 292
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 58.4Ų

Experimental Properties

• Melting Point: 269 °C
• PSA: 58.37000
• LogP: 1.87000

Benzo[c]cinnolin-1(2H)-one,3,4,7,8,9,10-hexahydro-, oxime Security Information

• Hazard Statement： Irritant
• Hazardous Material Identification：